Cas no 180027-83-2 (Tetromycin A)
Tetromycin A structure
Product Name:Tetromycin A
CAS No:180027-83-2
MF:C36H48O6
MW:576.762731552124
CID:851208
PubChem ID:76182291
Update Time:2025-04-19
Tetromycin A Chemical and Physical Properties
Names and Identifiers
-
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,(1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)- (9CI)
- Kijanolide,8-demethyl-17,32-dideoxy-12,20-dimethyl-, 9-acetate
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,[1S-(1R*,4R*,4aR*,6aS*,7E,11E,12aS*,15S*,16aR*,20aR*,20bS*)]-
- Tetromycin A
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,(1S,4S,4aS,6a
- 180027-83-2
- (23-hydroxy-3,4,6,8,12,14,20,22-octamethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaen-17-yl) acetate
- CHEBI:201799
- (9CI)-(1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)-4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione
- [(1S,3R,6R,7Z,11Z,13R,16S,17S,20S,21R,22S,23Z)-23-hydroxy-3,4,6,8,12,14,20,22-octamethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaen-17-yl] acetate
-
- Inchi: 1S/C36H48O6/c1-19-11-10-12-20(2)29-22(4)15-26-27(41-25(7)37)14-13-21(3)30(26)35(29,9)31(38)28-32(39)36(42-33(28)40)18-24(6)23(5)17-34(36,8)16-19/h12,15-17,21,24,26-27,29-30,39H,10-11,13-14,18H2,1-9H3
- InChI Key: UZJGZPDDMTVQTD-UHFFFAOYSA-N
- SMILES: CC1C2C(C=C(C3C2(C)C(=O)C2=C(C4(C(C=C(C(C4)C)C)(C)C=C(C)CCC=C3C)OC2=O)O)C)C(OC(=O)C)CC1
Computed Properties
- Exact Mass: 576.34508925g/mol
- Monoisotopic Mass: 576.34508925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 42
- Rotatable Bond Count: 2
- Complexity: 1370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 6.3
- Topological Polar Surface Area: 89.9Ų
Tetromycin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T309508-500µg |
Tetromycin A |
180027-83-2 | 500µg |
$293.00 | 2023-05-17 | ||
| TRC | T309508-1000µg |
Tetromycin A |
180027-83-2 | 1000µg |
$465.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci17862-1mg |
Tetromycin A |
180027-83-2 | 98% | 1mg |
¥3741.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci17862-5mg |
Tetromycin A |
180027-83-2 | 98% | 5mg |
¥9019.00 | 2023-09-09 | |
| TRC | T309508-500μg |
Tetromycin A |
180027-83-2 | 500μg |
$ 293.00 | 2023-04-16 | ||
| TRC | T309508-1000μg |
Tetromycin A |
180027-83-2 | 1mg |
$ 465.00 | 2023-04-16 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202359-500 µg |
Tetromycin A, |
180027-83-2 | >99% | 500µg |
¥2,106.00 | 2023-07-11 | |
| BioAustralis | BIA-T1180-0.50 mg |
Tetromycin A |
180027-83-2 | >95%byHPLC | 0.50mg |
$302.00 | 2023-08-28 | |
| BioAustralis | BIA-T1180-2.50 mg |
Tetromycin A |
180027-83-2 | >95%byHPLC | 2.50mg |
$1057.00 | 2023-08-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202359-500µg |
Tetromycin A, |
180027-83-2 | >99% | 500µg |
¥2106.00 | 2023-09-05 |
Tetromycin A Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
180027-83-2 (Tetromycin A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk